2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H17Cl2NO2/c1-3-12-4-6-14(7-5-12)20-16(21)10-22-17-11(2)8-13(18)9-15(17)19/h4-9H,3,10H2,1-2H3,(H,20,21)
• InChI Key: OIVLJYJJCCKHCN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2C)Cl)Cl
• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol

Description

2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide, also known as dicamba, is an herbicide that belongs to the chemical family of benzoic acids. It is widely used in agriculture to control broadleaf weeds in various crops such as corn, soybeans, and wheat. Dicamba has been under scrutiny due to its potential to drift and cause damage to non-target crops. However, it remains a popular herbicide due to its effectiveness in controlling weeds.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants by mimicking the action of the plant hormone auxin. It causes abnormal growth and eventually leads to the death of the plant. Dicamba is a selective herbicide, meaning it only affects broadleaf weeds and not grasses.
Biochemical and physiological effects:
Dicamba can have various biochemical and physiological effects on plants, including the inhibition of cell division and elongation, abnormal growth, and the disruption of photosynthesis. It can also affect the uptake and transport of nutrients in plants, leading to nutrient deficiencies.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for laboratory experiments, including its effectiveness in controlling broadleaf weeds and its selectivity. However, it also has limitations, including its potential to drift and cause damage to non-target crops, as well as its potential impact on the environment.

Future Directions

Future research on 2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide could focus on developing new formulations that reduce its potential to drift and cause damage to non-target crops. Research could also focus on developing new herbicides that are more environmentally friendly and have less potential for negative impacts on the environment. Additionally, research could focus on studying the long-term effects of 2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide on the environment and on human health.

Synthesis Methods

Dicamba can be synthesized through various methods, including the reaction of 2,4-dichlorophenoxyacetic acid with 4-ethylphenylamine. Another method involves the reaction of 2,4-dichlorophenol with 4-ethylphenylamine in the presence of acetic anhydride. Dicamba can also be synthesized through the reaction of 2,4-dichlorophenoxyacetic acid with thionyl chloride, followed by reaction with 4-ethylphenylamine.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its potential impact on the environment. Research has shown that 2-(2,4-dichloro-6-methylphenoxy)-N-(4-ethylphenyl)acetamide can effectively control broadleaf weeds in various crops. However, it has also been shown to have the potential to drift and cause damage to non-target crops, leading to concerns about its use.